7-[[3-(benzyloxy)phenyl](2-pyridinylamino)methyl]-2-methyl-8-quinolinol

• IUPAC Name: 2-methyl-7-[(3-phenylmethoxyphenyl)-(pyridin-2-ylamino)methyl]quinolin-8-ol
• InChI: InChI=1S/C29H25N3O2/c1-20-13-14-22-15-16-25(29(33)28(22)31-20)27(32-26-12-5-6-17-30-26)23-10-7-11-24(18-23)34-19-21-8-3-2-4-9-21/h2-18,27,33H,19H2,1H3,(H,30,32)
• InChI Key: HCTZDSCZZMIZFD-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=C1)C=CC(=C2O)C(C3=CC(=CC=C3)OCC4=CC=CC=C4)NC5=CC=CC=N5
• Molecular Formula: C29H25N3O2
• Molecular Weight: 447.5 g/mol

Description

7-[[3-(benzyloxy)phenyl](2-pyridinylamino)methyl]-2-methyl-8-quinolinol, commonly known as BMQ, is a synthetic compound with potential applications in scientific research. BMQ is a member of the quinoline family of compounds and possesses a unique chemical structure that makes it an attractive target for synthesis and study. In

Mechanism of Action

The mechanism of action of BMQ is not fully understood, but it is believed to involve the inhibition of DNA synthesis and the induction of apoptosis in cancer cells. BMQ has been shown to bind to DNA and disrupt the replication process, leading to cell death. BMQ also appears to induce apoptosis by activating the caspase pathway, which is a series of proteolytic enzymes that are involved in programmed cell death.
Biochemical and Physiological Effects:
BMQ has been shown to have several biochemical and physiological effects. In addition to its anticancer and antimicrobial activity, BMQ has been shown to have antioxidant properties. BMQ has also been shown to have anti-inflammatory activity, and researchers are investigating its potential as a treatment for inflammatory diseases such as arthritis.

Advantages and Limitations for Lab Experiments

One of the main advantages of using BMQ in lab experiments is its unique chemical structure, which makes it an attractive target for synthesis and study. BMQ is also relatively easy to synthesize in a laboratory setting, which makes it a cost-effective option for researchers. One of the main limitations of using BMQ in lab experiments is the lack of information on its toxicity and potential side effects. More research is needed to fully understand the safety profile of BMQ.

Future Directions

There are several future directions for research on BMQ. One area of interest is in the development of new synthetic methods for the production of BMQ and related compounds. Researchers are also investigating the potential of BMQ as a treatment for other diseases, such as neurodegenerative diseases and cardiovascular disease. Another area of interest is in the development of new formulations of BMQ that can be used in clinical trials. Overall, BMQ is a promising compound with potential applications in a wide range of scientific research areas.

Scientific Research Applications

BMQ has several potential applications in scientific research. One of the main areas of interest is in the field of medicinal chemistry, where BMQ is being studied for its potential as a therapeutic agent. BMQ has been shown to have anticancer activity, and researchers are investigating its potential as a treatment for various types of cancer. BMQ has also been shown to have antimicrobial activity, and researchers are exploring its potential as a treatment for infectious diseases.